- Application of chiral sulfoxides in asymmetric synthesis: the enantiospecific synthesis of the chroman ring of α-tocopherol (vitamin E)Journal of the American Chemical Society, 1984, 106(20), 6097-8,
Cas no 91796-57-5 ((1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate)

91796-57-5 structure
Product name:(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Chemical and Physical Properties
Names and Identifiers
-
- (1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
- (+)-(1S)-Menthyl (R)-p-toluenesulfinate
- Benzenesulfinic acid, 4-methyl-,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexylester, [S(R)]-
- (+)-Menthyl (R)-p-toluenesulfinate
- p-Toluenesulfinic acid (1R)-5beta-methyl-2beta-isopropylcyclohexan-1beta-yl ester
- [(1R,2R,5R)-5-Methyl-2-propan-2-ylcyclohexyl] 4-methylbenzenesulfinate
- (1S,2R,5S)-5-Methyl-2-(1-methylethyl)cyclohexyl [S(R)]-4-methylbenzenesulfinate (ACI)
- Benzenesulfinic acid, 4-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, [1S-[1α(S*),2β,5α]]- (ZCI)
- (+)-Andersen's sulfinate
- 20752-45-8
- M1044
- (S)-((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl) 4-methylbenzenesulfinate
- 1517-82-4
- Benzenesulfinic acid,4-methyl-,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexylester,[s(R)]-
- (S)-((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)4-methylbenzenesulfinate
- 91796-57-5
- (1R,2S,5R)-(-)-Menthyl (S)-p-toluenesulfinate
- DB-197805
- Benzenesulfinic acid, 4-methyl-, (1r,2s,5r)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- (+)-(1S)-Menthyl (R)-p-toluenesulfinate, >=98.0% (sum of enantiomers, HPLC)
- SCHEMBL2793416
- (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
- MFCD09864860
- (-)-menthyl p-toluenesulfinate
- [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 4-methylbenzenesulfinate
-
- MDL: MFCD09864860
- Inchi: 1S/C17H26O2S/c1-12(2)16-10-7-14(4)11-17(16)19-20(18)15-8-5-13(3)6-9-15/h5-6,8-9,12,14,16-17H,7,10-11H2,1-4H3/t14-,16+,17-,20?/m0/s1
- InChI Key: NQICGNSARVCSGJ-BFNFPZTMSA-N
- SMILES: C([C@H]1CC[C@H](C)C[C@@H]1OS(C1C=CC(C)=CC=1)=O)(C)C
Computed Properties
- Exact Mass: 294.16500
- Monoisotopic Mass: 294.16535124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5
- XLogP3: 5.3
Experimental Properties
- Color/Form: White crystals
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 102.0 to 106.0 deg-C
- Boiling Point: 402.3±38.0 °C at 760 mmHg
- Flash Point: 197.1±26.8 °C
- Refractive Index: 200 ° (C=2, Acetone)
- Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
- PSA: 45.51000
- LogP: 5.36070
- Optical Activity: [α]20/D +200°, c = 2 in acetone
- Solubility: Not determined
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Storage Condition:<0°C
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB137894-1 g |
(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate, 96%; . |
91796-57-5 | 96% | 1 g |
€82.30 | 2023-07-20 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 89714-5G |
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate |
91796-57-5 | ≥98.0% (sum of enantiomers, HPLC) | 5G |
¥1170.22 | 2022-02-24 | |
eNovation Chemicals LLC | D747346-1g |
(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate |
91796-57-5 | 97.0% | 1g |
$145 | 2024-06-07 | |
Alichem | A019086941-10g |
(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate |
91796-57-5 | 95% | 10g |
$466.00 | 2023-08-31 | |
Chemenu | CM191913-10g |
(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate |
91796-57-5 | 95% | 10g |
$436 | 2021-06-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1066-1g |
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate |
91796-57-5 | 97.0%(LC) | 1g |
¥695.0 | 2022-06-10 | |
abcr | AB137894-5 g |
(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate, 96%; . |
91796-57-5 | 96% | 5 g |
€213.90 | 2023-07-20 | |
eNovation Chemicals LLC | D747346-5g |
(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate |
91796-57-5 | 97.0% | 5g |
$300 | 2023-05-17 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 278742-10G |
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate |
91796-57-5 | 98% | 10G |
¥2684.6 | 2022-02-24 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031414-5g |
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate |
91796-57-5 | 97.0%LC | 5g |
¥2037 | 2024-05-20 |
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine ; overnight, rt
Reference
- A mixed anhydride approach to the preparation of sulfinate esters and allylic sulfones: Trimethylacetic p-toluenesulfinic anhydrideTetrahedron Letters, 2017, 58(31), 3073-3077,
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Raw materials
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Preparation Products
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Related Literature
-
Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
-
Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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